2-((4-chlorophenyl)thio)-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H11ClFN3OS2/c17-11-3-7-13(8-4-11)23-9-14(22)19-16-21-20-15(24-16)10-1-5-12(18)6-2-10/h1-8H,9H2,(H,19,21,22)
• InChI Key: PGODIGUVBRPDCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)NC(=O)CSC3=CC=C(C=C3)Cl)F
• Molecular Formula: C16H11ClFN3OS2
• Molecular Weight: 379.9 g/mol

Description

2-((4-chlorophenyl)thio)-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Molecular Structure and Interactions

Structural Characteristics and Intermolecular Interactions Compounds similar to 2-((4-chlorophenyl)thio)-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)acetamide have been studied for their crystal structures and intermolecular interactions. For instance, derivatives of N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides exhibit V-shaped molecular structures with angles between the aromatic planes approximately 84°. Their crystal packing is influenced by various intermolecular interactions like N–H···O, N–H···N, N–H···F, C–H···N hydrogen bonds, and C–H···π, C–Cl···π, C–O···π interactions, which contribute to the formation of 3-D arrays in the crystal structure (Boechat et al., 2011).

Chemical Synthesis and Catalysis

Synthesis of Derivatives Various chemical processes and catalysts are employed for the synthesis of derivatives related to 2-((4-chlorophenyl)thio)-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)acetamide. For instance, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using carbodiimide condensation catalysis, a method recognized for its convenience and efficiency. The structures of these compounds were confirmed through various analytical techniques (Yu et al., 2014).

Therapeutic and Biological Applications

Anticancer Activity A series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and evaluated for their anticancer properties. The structural and spectral features of these compounds were explored using DFT calculations, and their cytotoxic activities were assessed against various cancer cell lines. Certain derivatives exhibited significant cytotoxic results, notably against breast cancer cells, indicating their potential as therapeutic agents (Abu-Melha, 2021).

Anti-inflammatory Activity Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and their structures confirmed through spectroscopic analysis. Some of these derivatives demonstrated significant anti-inflammatory activity, highlighting their potential use in therapeutic applications (Sunder et al., 2013).